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Compound of Interest

Compound Name:
1-Methyl-2-nitro-4-

(trifluoromethyl)benzene

CAS No.: 65754-26-9

Cat. No.: B1300402

Get Quote

A Note on Chemical Identification: The CAS number 65754-26-9 is listed by several chemical

suppliers as corresponding to 1-Methyl-2-nitro-4-(trifluoromethyl)benzene, a distinct small

molecule.[1][2][3][4][5] However, the complexity and nature of this technical guide are better

suited to a discussion of a polymeric system. Therefore, this guide will focus on the chemistry,

synthesis, and application of Resorcinol-Formaldehyde (RF) resins, a class of polymers

sometimes associated with complex reaction product CAS numbers and of significant interest

to materials scientists and development professionals.

Introduction to Resorcinol-Formaldehyde Resins
Resorcinol-formaldehyde (RF) resins are thermosetting phenolic resins synthesized through

the polycondensation of resorcinol (1,3-dihydroxybenzene) and formaldehyde.[6][7][8] These

materials are renowned for their exceptional durability, high-strength bonding capabilities, and

resistance to moisture, heat, and chemicals.[7][9] Curing at room temperature, RF resins form

rigid, cross-linked networks that make them invaluable in applications demanding robust

performance under harsh environmental conditions.[7] Initially introduced in 1943, they have a
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long history of use in constructing wooden aircraft and boats, and continue to be a vital

adhesive for structural and exterior-grade wood applications.[10]

The Chemistry and Structure of RF Resins
The formation of an RF resin is a multi-step process involving electrophilic aromatic

substitution, followed by condensation reactions. The high reactivity of the resorcinol ring,

activated by two hydroxyl groups, allows for rapid reaction with formaldehyde.

Mechanism of Polymerization:

Addition Reaction: The process begins with the formation of hydroxymethyl resorcinols.

Under either acidic or basic catalysis, formaldehyde adds to the activated ortho and para

positions of the resorcinol ring.

Condensation and Cross-linking: These hydroxymethyl intermediates then condense with

other resorcinol molecules or with each other. This condensation reaction eliminates water

and forms methylene bridges (-CH₂-) and sometimes ether linkages (-CH₂-O-CH₂-) between

the resorcinol units. As the reaction proceeds, a dense, three-dimensional cross-linked

network is formed, leading to the final cured, insoluble, and infusible resin.[11]

The final structure is an amorphous network of resorcinol rings interconnected by methylene

and ether bridges. The high degree of cross-linking is responsible for the resin's characteristic

strength and stability.

Caption: Polymerization of Resorcinol-Formaldehyde Resin.

Physicochemical and Material Properties
RF resins are prized for a combination of properties that make them suitable for demanding

structural applications. The properties can be tuned by adjusting the resorcinol-to-formaldehyde

molar ratio, catalyst type, and curing conditions.
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Property Typical Value / Description Significance in Application

Appearance

Dark reddish-brown liquid

(uncured), dark solid (cured).

[10]

The distinct color is a

characteristic of the cured glue

line in wood laminates.

Bonding Strength

Excellent adhesion to wood,

rubber, and textiles.[7] Forms a

strong, durable bond.[9]

Critical for structural

applications like laminated

beams, plywood, and tire cord

adhesion.[7][10]

Water Resistance
Highly resistant to long-term

water immersion.[10]

A key feature for marine and

exterior-grade applications

where moisture exposure is

constant.[10]

Curing Conditions

Typically a two-part system

(resin and hardener) that cures

at room temperature.[7]

Allows for on-site application

and bonding of large structures

without the need for high-

temperature kilns.

Chemical Resistance
Good resistance to acids and

weathering.[7]

Ensures long-term durability in

industrial or outdoor

environments.

UV Resistance
High resistance to ultraviolet

light.[10]

Superior to many other

adhesives like epoxy for

outdoor use where sun

exposure is a factor.[10]

Gap-Filling

Poor. Requires close-fitting

joints and high clamping

pressure for optimal bonding.

[10]

A key consideration in joint

design and manufacturing;

less forgiving than gap-filling

adhesives like epoxy.[10]

Synthesis and Application Protocols
The synthesis of RF resins can be adapted for various applications. Below is a representative

laboratory-scale protocol for preparing a basic RF resin solution, followed by a workflow for its

use as a wood adhesive.
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Representative Synthesis of a Resorcinol-Formaldehyde
Resin Solution
This protocol describes a two-stage acid-catalyzed reaction to create a stable, fusible resin

solution.

Materials:

Resorcinol

Formaldehyde (37% aqueous solution)

Oxalic acid dihydrate (catalyst)

Sodium hydroxide (for neutralization)

Distilled water

Protocol:

Initial Reaction: In a reaction vessel equipped with a reflux condenser and stirrer, combine

resorcinol and an initial portion of formaldehyde solution (e.g., a 1:0.25 molar ratio).

Catalysis: Begin heating and agitation. Once reflux begins, add oxalic acid dihydrate to lower

the pH significantly (to <1).[12] This initiates the formation of hydroxymethyl resorcinols.

Staged Formaldehyde Addition: After a set period, add a second portion of formaldehyde to

increase the resorcinol-to-formaldehyde ratio (e.g., to 1:0.6).[12] This is followed by the

addition of dilution water to manage the exothermic reaction.

Final Formaldehyde Addition: Add the final portion of formaldehyde to achieve the target

molar ratio (e.g., 1:0.85).[12]

Reflux and Maturation: Maintain the mixture at reflux for a specified time to allow the

condensation reaction to advance and build molecular weight.

Neutralization: Cool the mixture and carefully add a concentrated sodium hydroxide solution

to bring the pH to a neutral range (6.5-7.0).[12] This terminates the acid-catalyzed reaction
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and stabilizes the resin solution.

Final Product: The result is a clear, stable RF resin solution that can be stored before use.

Resin Synthesis

1. Charge Resorcinol
& Initial Formaldehyde

2. Heat to Reflux
& Add Acid Catalyst

3. Staged Addition of
Formaldehyde & Water

4. Final Reflux
Period

5. Cool & Neutralize
with Caustic

Stable RF Resin
Solution

Click to download full resolution via product page

Caption: General workflow for RF resin synthesis.

Application as a Two-Part Wood Adhesive
RF resins are commonly supplied as a two-part adhesive system.

Workflow:

Surface Preparation: Ensure wood surfaces are clean, dry, and free of oils or dust. The joints

should be precisely machined for a close fit.[10]

Mixing: In a clean container, combine the liquid RF resin solution with the powdered

hardener (often paraformaldehyde) according to the manufacturer's specified ratio. Mix

thoroughly to a uniform consistency.

Application: Apply a thin, even layer of the mixed adhesive to one or both surfaces of the

joint.

Assembly and Clamping: Assemble the joint immediately after application. Apply firm,

uniform clamping pressure across the entire bond line. This is crucial to ensure a thin, strong

glue line as RF adhesives are not gap-filling.[10]

Curing: Allow the assembly to cure for the recommended time at room temperature. Curing

time will vary based on temperature and humidity. Do not disturb the joint during this period.
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Cleanup: Uncured adhesive can be cleaned with water. Once cured, it is very difficult to

remove.

Applications in Research and Industry
The unique properties of RF resins have led to their use in a wide range of fields beyond

traditional wood gluing.

Structural Wood Products: The primary application remains in the manufacturing of high-

strength, waterproof wood products like marine-grade plywood, laminated veneer lumber

(LVL), and glued laminated timber (glulam) beams.[7][10]

Rubber and Tire Industry: RF resins are a critical component of RFL (Resorcinol-

Formaldehyde-Latex) dips, which are used to promote adhesion between rubber and textile

reinforcing cords (e.g., nylon, polyester, aramid) in tires and other rubber composites.[7][13]

Advanced Materials: RF resins serve as organic precursors for the synthesis of carbon

materials. Through pyrolysis of a cured RF resin (often in the form of an aerogel or xerogel),

highly porous carbon structures can be created for use in supercapacitors, battery

electrodes, and catalysis.[14]

High-Performance Composites: Their thermal stability and adhesive properties make them

suitable for use in certain composite materials and as binders for abrasive materials like

grinding wheels.

Safety and Handling
Uncured RF resins and their components require careful handling.

Formaldehyde: Is a known carcinogen and sensitizer.[15] Work should be conducted in a

well-ventilated area, and appropriate personal protective equipment (PPE), including gloves

and safety glasses, should be worn.

Resorcinol: Can cause skin irritation.[7]

Handling Precautions: Avoid inhalation of vapors and direct contact with skin and eyes.[16]

[17] Consult the Safety Data Sheet (SDS) for detailed handling and emergency procedures.
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[15][16][17]

Conclusion
Resorcinol-formaldehyde resins represent a mature yet enduring class of high-performance

thermosetting polymers. Their synthesis, based on the polycondensation of resorcinol and

formaldehyde, yields a highly cross-linked, robust material. This structure provides exceptional

bonding strength and environmental resistance, particularly to water, making RF resins a

cornerstone adhesive in the structural wood and tire manufacturing industries. While newer

adhesives like epoxies offer greater versatility in some areas, the specific combination of room-

temperature curing, durability, and UV resistance ensures that RF resins will remain a critical

material for scientists and engineers in demanding applications.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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